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Compound of Interest

Compound Name: Solanacol

Cat. No.: B15595456

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) with
detailed disposal instructions for Solanacol is not publicly available. The following procedures
are based on general best practices for the disposal of complex organic molecules in a
laboratory setting. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance and to ensure compliance with all local, state,
and federal regulations.

Solanacol, a naturally occurring strigolactone, is a potent germination stimulant used in various
research applications. While specific toxicity data is limited, it is prudent to handle and dispose
of this compound with the same care as any other biologically active laboratory chemical.

Solanacol: Key Characteristics

Property Value

Chemical Formula C19H1806

Molar Mass Approximately 342.34 g/mol
Appearance Typically a solid powder
Primary Function Plant germination stimulant

Step-by-Step Disposal Procedures
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The primary goal for the disposal of Solanacol is to prevent its release into the environment
where it could have unintended biological effects. The recommended method of disposal is
through a licensed hazardous waste contractor, typically arranged by your institution's EHS
department.

Waste Segregation and Collection:

e Solid Waste:

o Collect all unused or expired Solanacol powder in its original container or a clearly
labeled, sealed, and chemically compatible container.

o Contaminated materials such as weighing paper, pipette tips, gloves, and bench paper
should be collected in a designated, sealed plastic bag or container labeled "Solanacol
Contaminated Debris."

e Liquid Waste (Solutions):

o Agueous or solvent-based solutions containing Solanacol should be collected in a
dedicated, sealed, and properly labeled waste container.

o Do not mix Solanacol solutions with other chemical waste streams unless explicitly
approved by your EHS department. The container should be labeled with the full chemical
name ("Solanacol”) and the solvent used.

Labeling:

Proper labeling is critical for safe disposal. All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Solanacol"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator or research group
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Storage:

» Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure containers are kept closed except when adding waste.

e Store in a cool, dry place away from incompatible materials.

Disposal Request:

e Once the waste container is full or is ready for disposal, follow your institution's procedures
to request a hazardous waste pickup from the EHS department.

» Do not dispose of Solanacol down the drain or in the regular trash.

Experimental Protocol: Decontamination of Labware

For reusable labware (e.g., glassware) that has come into contact with Solanacol, a thorough
decontamination procedure is necessary.

Initial Rinse: Rinse the labware with a suitable solvent in which Solanacol is soluble (e.g.,
acetone or ethanol). Collect this initial rinse as hazardous waste.

Wash: Wash the labware with a laboratory-grade detergent and hot water.

Final Rinse: Rinse thoroughly with deionized water.

Drying: Allow the labware to air dry or place it in a drying oven.

Disposal Workflow Diagram
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¢ To cite this document: BenchChem. [Proper Disposal of Solanacol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595456#solanacol-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15595456?utm_src=pdf-body-img
https://www.benchchem.com/product/b15595456#solanacol-proper-disposal-procedures
https://www.benchchem.com/product/b15595456#solanacol-proper-disposal-procedures
https://www.benchchem.com/product/b15595456#solanacol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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